1,2,4-Triazolo(4,3-b)(1,2,4)triazine, 7-(4-chlorophenyl)-3-methyl-

• CAS No.: 71347-41-6
• Molecular Formula: C11H8ClN5
• Molecular Weight: 245.67 g/mol
• IUPAC Name: 7-(4-chlorophenyl)-3-methyl-[1,2,4]triazolo[4,3-b][1,2,4]triazine
• InChI: InChI=1S/C11H8ClN5/c1-7-15-16-11-14-10(6-13-17(7)11)8-2-4-9(12)5-3-8/h2-6H,1H3
• InChI Key: FHBJDIHRKZWLKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1N=CC(=N2)C3=CC=C(C=C3)Cl

Description

1,2,4-Triazolo(4,3-b)(1,2,4)triazine, 7-(4-chlorophenyl)-3-methyl- is a useful research compound. Its molecular formula is C11H8ClN5 and its molecular weight is 245.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 7.8 g. of p-chlorophenylglyoxal, 6.3 g. of 3,4-diamino-5-methyl-4H-1,2,4-triazole hydrochloride and 1.7 g. of sodium hydroxide in 90 ml. of 67% acetic acid is heated on a steam bath for 1/2 hour. Water is added and heating is continued until yellow crystals separate. These crystals are collected by filtration and washed with hot ethanol, giving the desired product as a yellow solid, m.p. 240° C. (dec.).